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Compound of Interest

Compound Name: 2-Acetoxybutyrophenone

Cat. No.: B13811184

Get Quote

Chemical Identity: 2-Acetoxybutyrophenone CAS Number: 21550-10-7 Molecular Formula:

C₁₂H₁₄O₃ Synonyms: 2'-Acetoxybutyrophenone; Acetic acid 2-butyrylphenyl ester[1][2][3]

Executive Summary
This guide outlines the mandatory safety and logistical procedures for the disposal of 2-
Acetoxybutyrophenone.[2][4] As an aromatic ester/ketone derivative, this compound requires

handling as Hazardous Organic Waste.[2] The primary disposal pathway is high-temperature

incineration via a licensed chemical waste management facility.[2] Under no circumstances

should this chemical be discharged into municipal drains, sinks, or evaporation hoods.[2]

Immediate Action Required:

Segregate from strong oxidizers and strong bases.[2]

Collect in chemically compatible containers (Glass or HDPE).

Label clearly as "Non-Halogenated Organic Waste."[2]
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Before initiating any disposal procedure, operators must acknowledge the chemical hazards.

While specific toxicological data for CAS 21550-10-7 is limited, its structural class (phenolic

esters/ketones) dictates the following safety baseline:

Hazard Classification (GHS)[2][6]
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

Flammability: Combustible Liquid (Class IIIB typically, but treat as Class II if dissolved in

solvents).[2]

Personal Protective Equipment (PPE) Matrix
Component Specification Rationale

Hand Protection
Nitrile Gloves (Min.[1][2]

thickness 0.11 mm)

Provides barrier against

organic esters; double-glove

for prolonged handling.[2]

Eye Protection Chemical Splash Goggles

Prevents ocular damage from

splashes; safety glasses are

insufficient for liquid transfer.[2]

Body Protection Flame-Resistant Lab Coat

Protects skin and clothing;

standard cotton coats may

absorb the chemical.[2]

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Mandatory for

pouring/transferring to prevent

inhalation of vapors.[2]

Waste Characterization & Classification
Proper characterization is the foundation of regulatory compliance (EPA RCRA).[2]

Physical Properties[2][7]
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Physical State: Liquid (Viscous) or low-melting solid.[2]

Density: ~1.076 g/cm³[2][5]

Solubility: Insoluble in water; Soluble in organic solvents (Ethanol, Acetone, DCM).[2]

Regulatory Classification (RCRA)[2]
Listed Waste: Not specifically P-listed or U-listed.

Characteristic Waste:

Ignitability (D001): Possible if flash point < 60°C (140°F) or if in a flammable solvent

mixture.[2]

Toxicity: Not a standard TC constituent, but must be treated as toxic to aquatic life.[2][6]

Waste Code Assignment:

If pure: Non-Regulated Organic (unless exhibiting ignitability).[2]

If mixed with flammable solvents: D001.[2]

Best Practice: Manage as Non-Halogenated Organic Solvent Waste.[2]

Step-by-Step Disposal Protocol
Phase 1: Segregation & Compatibility
CRITICAL: Do NOT mix 2-Acetoxybutyrophenone with:

Strong Oxidizers (e.g., Nitric acid, Peroxides) – Risk of exothermic reaction/fire.[2]

Strong Bases (e.g., Sodium Hydroxide) – Risk of hydrolysis and heat generation.[2]

Phase 2: Collection
Select Container: Use an amber glass bottle or High-Density Polyethylene (HDPE) carboy.

Ensure the cap has a chemically resistant liner (PTFE).[2]
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Transfer: Perform all transfers inside a functioning chemical fume hood. Use a funnel to

prevent spills on the container threads.[2]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[2]

Phase 3: Labeling
Affix a hazardous waste label immediately upon the first addition of waste.[2] The label must

contain:

Generator Name/Date.

Chemical Name: "2-Acetoxybutyrophenone" (Do not use abbreviations).

Hazard Checkboxes: [x] Irritant [x] Combustible (if applicable).[2]

Constituents: If a mixture, list all solvents and their approximate percentages (e.g., "2-
Acetoxybutyrophenone 5%, Acetone 95%").

Phase 4: Storage & Handover[2]
Store the container in a Secondary Containment Tray (polypropylene) to catch potential

leaks.[2]

Keep in a Flammable Safety Cabinet if the flash point is < 93°C.[2]

Schedule pickup with your facility’s EHS or licensed waste vendor (e.g., Clean Harbors,

Veolia, Stericycle) for Fuel Blending/Incineration.[2]

Visual Workflows
Disposal Decision Tree
This logic flow ensures the waste is routed correctly based on its state and mixture.[2]
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Waste: 2-Acetoxybutyrophenone

Is it Pure or Mixed?

Pure Substance

Mixed with Solvents

Stream: Non-Halogenated Organic

Contains Halogens?
(e.g., DCM, Chloroform)

No

Acetone, Ethanol, etc.

Yes

DCM, CHCl3

Container: HDPE or Glass
Label: 'Non-Hal Organic'

Stream: Halogenated Organic

Container: Glass Only
Label: 'Halogenated Waste'

Final Disposal:
Incineration / Fuel Blending

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging 2-Acetoxybutyrophenone waste.
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Spill Response Workflow
Immediate actions to take in the event of an accidental release.

1. ALERT
Notify personnel
Evacuate area

2. PPE UP
Nitrile gloves, Goggles,

Lab coat

3. CONTAIN
Use absorbent pads

or Vermiculite

4. CLEAN
Sweep/Scoop into

disposal bag

5. DECONTAMINATE
Wipe surface with

soap & water

6. DISPOSE
Label as Hazardous

Waste Debris

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor laboratory spills.

Emergency Procedures
Spill Management (Minor < 100 mL)

Ventilate: Open fume hoods to maximum; open windows if safe.

Absorb: Cover the liquid with an inert absorbent (Vermiculite, dry sand, or polypropylene

pads).[2] Do not use paper towels if the substance is hot or mixed with oxidizers.[2]

Collect: Use non-sparking tools (plastic scoop) to transfer the saturated absorbent into a

heavy-duty plastic waste bag or a wide-mouth jar.[2]

Label: Tag the waste as "Debris contaminated with 2-Acetoxybutyrophenone."

First Aid Measures
Skin Contact: Wash with soap and water for 15 minutes.[2] Remove contaminated clothing.

[2][4][7][6][8][9][10]

Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.[2] Seek medical attention.

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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